N-(4-amino-6-oxo-2-((2-oxo-2-(phenethylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide

• IUPAC Name: N-[4-amino-6-oxo-2-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1H-pyrimidin-5-yl]furan-2-carboxamide
• InChI: InChI=1S/C19H19N5O4S/c20-16-15(22-17(26)13-7-4-10-28-13)18(27)24-19(23-16)29-11-14(25)21-9-8-12-5-2-1-3-6-12/h1-7,10H,8-9,11H2,(H,21,25)(H,22,26)(H3,20,23,24,27)
• InChI Key: RIWGYMLSKZWJSK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CO3)N
• Molecular Formula: C19H19N5O4S
• Molecular Weight: 413.5 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-(phenethylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H19N5O4S and its molecular weight is 413.45. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antiviral Properties

Furan-carboxamide derivatives have been investigated for their antimicrobial and antiviral properties. A study highlighted the synthesis and biological characterization of furan-carboxamide derivatives as potent inhibitors of the influenza A H5N1 virus. Systematic structure–activity relationship (SAR) studies demonstrated the significance of specific substituents on the anti-influenza activity, with certain derivatives showing promising results against H5N1 strains (Yongshi et al., 2017).

Antiprotozoal Activity

Research has also explored the antiprotozoal potential of dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines, compounds related to the chemical structure of interest. These studies have yielded compounds with strong DNA affinities and significant in vitro and in vivo activity against protozoal infections, highlighting their potential as antiprotozoal agents (Ismail et al., 2004).

Anticancer Potential

Investigations into the interaction of certain derivatives with DNA have implications for developing anti-cancer agents. Crystallographic and molecular mechanics calculations on related compounds suggest models for DNA-binding, essential for designing drugs with anticancer properties (Hudson et al., 1987).

Synthesis and QSAR Studies

Further research has focused on the synthesis and quantitative structure-activity relationship (QSAR) studies of furan-3-carboxamides, revealing some compounds' significant antimicrobial activity. These studies provide insights into optimizing chemical structures for enhanced biological activity (Zanatta et al., 2007).